Cas no 54235-57-3 ( )

• Product Name: &nbsp
• CAS No: 54235-57-3
• MF: C₆H₈N₄O₂
• MW: 168.1533203125
• CID: 940160
• PubChem ID: 309068
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• DTXSID40309145
• 5-acetamido-1H-pyrazole-4-carboxamide
• NSC211220
• 54235-57-3
• NSC-211220
•  

• Inchi： 1S/C6H8N4O2/c1-3(11)9-6-4(5(7)12)2-8-10-6/h2H,1H3,(H2,7,12)(H2,8,9,10,11)
• InChI Key： XODRSYMFBXHTSG-UHFFFAOYSA-N
• SMILES： O=C(C1C=NNC=1NC(C)=O)N

Computed Properties

• Exact Mass: 168.06484
• Monoisotopic Mass: 168.065
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 101Ų

Experimental Properties

• Density: 1.491
• Boiling Point: 591.6°C at 760 mmHg
• Flash Point: 311.6°C
• Refractive Index: 1.667
• PSA: 100.87